BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Heptanone CAS number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Heptanone

Cat. No.: B090015

An In-depth Technical Guide to 3-Heptanone

Introduction

3-Heptanone, also known as butyl ethyl ketone, is a seven-carbon aliphatic ketone.[1] Itis a
colorless liquid recognized by its characteristic "green" or fruity odor.[1][2] This compound
serves various roles in industrial and research settings, notably as a fragrance ingredient, a
solvent for resins like cellulose and nitrocellulose, and as a versatile intermediate in organic
synthesis.[1][2] This guide provides a comprehensive overview of 3-Heptanone, detailing its
chemical and physical properties, experimental protocols for its synthesis and analysis, and its
relevance in metabolic pathways.

Physicochemical and Spectroscopic Data

The fundamental properties of 3-Heptanone are summarized in the tables below, providing a
ready reference for researchers.

Table 1: General and Physical Properties of 3-Heptanone
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Property Value Reference
CAS Number 106-35-4 [31[4][5][6][7]
Molecular Formula C7H140 3114171
Molecular Weight 114.19 g/mol [B1I51[7]

Appearance Colorless to light yellow liquid [1]
Odor Fruity, green, fatty, sweet [7]
Melting Point -39 °C [518]
Boiling Point 146-149 °C [518]
Density 0.818 g/mL at 25 °C [5][8]
Flash Point 41 °C (105.8 °F)

Solubility in Water

1% (20 °C)

[1]

Vapor Pressure

4 mmHg (20 °C)

[1]

Table 2: Spectroscopic and Chromatographic Data for 3-

Heptanone

Identifier Value Reference

IUPAC Name Heptan-3-one [41[6]
Butyl ethyl ketone, Ethyl butyl

Synonyms Y Y Y Y [3114]
ketone

SMILES CCCcCC(=0)CC [5]
NGAZZOYFWWSOGK-

InChl Key [4][5]
UHFFFAOYSA-N

Refractive Index (n20/D) 1.408 [518]

EC Number 203-388-1 [5]

Beilstein/REAXYS 506161 [5]
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Heptanone are crucial for its
application in research and development.

Synthesis of 3-Heptanone via Oxidation of 3-Heptanol

A common laboratory-scale synthesis involves the oxidation of the corresponding secondary
alcohol, 3-heptanol.

Objective: To synthesize 3-Heptanone from 3-Heptanol.

Materials:

3-Heptanol

 Pyridinium chlorochromate (PCC) or an alternative oxidizing agent (e.g., sodium hypochlorite
with a catalyst)

e Dichloromethane (CH2zCl2) or other suitable anhydrous solvent
 Silica gel

e Anhydrous magnesium sulfate (MgSOa)

» Round-bottom flask

e Magnetic stirrer and stir bar

o Reflux condenser (if heating is required)

e Separatory funnel

» Rotary evaporator

o Glassware for filtration and column chromatography

Protocol:
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 In a round-bottom flask under an inert atmosphere, dissolve 3-heptanol in anhydrous
dichloromethane.

e Add pyridinium chlorochromate (PCC) in small portions to the stirred solution. The amount of
PCC should be in slight excess (e.g., 1.5 equivalents).

» Allow the reaction to stir at room temperature for several hours, monitoring the progress by
thin-layer chromatography (TLC) or gas chromatography (GC).

» Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of
silica gel to remove the chromium salts.

e Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate
(NaHCO:s), water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate (MgSOea), filter, and concentrate the
solvent using a rotary evaporator.

o Purify the crude product by fractional distillation or column chromatography to yield pure 3-
Heptanone.

This is a generalized procedure. Specific reaction conditions may vary and should be
optimized.

Analysis of 3-Heptanone by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a standard method for the identification and quantification of volatile compounds like
3-Heptanone.

Objective: To identify and quantify 3-Heptanone in a sample matrix.
Materials and Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Appropriate GC column (e.g., HP-5MS)[9]
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e Helium or other suitable carrier gas

e Sample containing 3-Heptanone

 Internal standard (e.g., 2-methyl-3-heptanone)[9][10][11]
e Solvent for dilution (e.g., methanol, dichloromethane)[3]
e Syringe filters (0.22 pm)

e Autosampler vials

Protocol:

e Sample Preparation:

o For liquid samples, perform a serial dilution with a suitable solvent to achieve a
concentration within the instrument's linear range (e.g., 0.1-1 mg/mL).[3]

o For complex matrices, an extraction step (e.g., solid-phase microextraction (SPME) or
liquid-liquid extraction) may be necessary.

o Spike the sample with a known concentration of an internal standard.

o Filter the prepared sample through a 0.22 um syringe filter into an autosampler vial.
¢ GC-MS Instrument Setup:

o Injector: Set to a temperature of ~250 °C.

o Column: Use a temperature program appropriate for separating C7 ketones. A typical
program might start at 40-60 °C, hold for a few minutes, and then ramp up to 250-300 °C.

o Carrier Gas: Maintain a constant flow rate (e.g., 1 mL/min).

o MS Detector: Operate in electron ionization (El) mode. Scan a mass range of m/z 35-350.
For quantification, single-ion monitoring (SIM) can be used for higher sensitivity.

e Data Analysis:
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o lIdentify the 3-Heptanone peak in the chromatogram based on its retention time, which
should be confirmed by comparing its mass spectrum to a reference library (e.g., NIST).

o Quantify the amount of 3-Heptanone by comparing its peak area to that of the internal
standard.

Visualized Workflows and Pathways
Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of 3-
Heptanone.
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Figure 1: Synthesis and Purification Workflow for 3-Heptanone

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Heptanone.
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Analytical Workflow

This diagram outlines the general steps for the analysis of 3-Heptanone using GC-MS.

Obtain Sample

l
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l

Add Internal Standard

;
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Sample Preparation

v

Inject Sample

Separate on GC Column
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Report Results

Data Processing

Figure 2: GC-MS Analysis Workflow for 3-Heptanone
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Caption: GC-MS analysis workflow for 3-Heptanone.

Proposed Metabolic Context

While 3-Heptanone is not a central player in major signaling pathways, it can arise in metabolic
processes. For instance, its presence in exhaled breath has been linked to the metabolism of
certain drugs or to altered fatty acid and amino acid catabolism. The diagram below proposes a
simplified metabolic context for the formation of ketones like 3-Heptanone.
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Figure 3: Proposed Metabolic Origin of 3-Heptanone
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Caption: Proposed metabolic origin of 3-Heptanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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